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Compound of Interest

Compound Name: Ziyuglycoside I (Standard)

Cat. No.: B8086765 Get Quote

Essential Safety and Handling Guide for
Ziyuglycoside I
This guide provides crucial safety and logistical information for the handling and disposal of

Ziyuglycoside I, a triterpenoid saponin derived from Sanguisorba officinalis.[1] The information

is intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices. While a specific Safety Data Sheet (SDS) for Ziyuglycoside I is not

universally available, the following procedures are based on general principles for handling

powdered chemical compounds and glycosides.

Hazard Summary and Quantitative Data
Ziyuglycoside I is a white powder.[2] Although primarily known for its biological activities, such

as promoting collagen synthesis and anti-cancer properties, it is essential to handle it with care,

as with any chemical compound.[1] The fine powder nature of the substance may pose a risk of

respiratory and eye irritation.[3]

The following table summarizes key quantitative data for Ziyuglycoside I. Occupational

exposure limits have not been established.
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Parameter Value Source

CAS Number 35286-58-9 [2]

Molecular Formula C41H66O13 [2]

Molecular Weight 766.96 g/mol [2]

Physical Form White Powder [2]

Storage Temperature -20°C [1][4]

Solubility

Insoluble in water; ≥76.7

mg/mL in DMSO; ≥9.42 mg/mL

in Ethanol

[4]

Lower Limit of Quantification

(in rat plasma)
2 ng/mL [5]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to minimize exposure and ensure personal safety. A

risk assessment should always be performed to determine the necessary level of protection for

a specific procedure.[3]
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Protection Type Required PPE
Specifications and
Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects against airborne

powder and accidental

splashes.[6][7] A face shield

may be required for splash-

prone procedures.[6]

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact.[6] Double gloving may

be necessary for extended

procedures.[7]

Body Protection
A lab coat or chemical-

resistant apron.

Protects skin and personal

clothing from contamination.[3]

[6]

Respiratory Protection
NIOSH-approved respirator

(e.g., N95).

Required when handling the

powder outside of a fume hood

or when dust generation is

likely, to prevent inhalation.[3]

Foot Protection Closed-toe shoes.

Standard laboratory practice to

protect against spills and

falling objects.[7]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Ensure the label matches the order information.

Storage: Store the compound in a tightly sealed container in a designated, well-ventilated,

and secure area at -20°C, as recommended.[1][4] Protect from light and air.[2]
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Preparation of Solutions:

Whenever possible, conduct all manipulations of the solid compound within a chemical

fume hood to minimize inhalation risk.

Before weighing, allow the container to reach room temperature to prevent condensation.

Use a spatula to carefully transfer the desired amount of powder to a weighing vessel.

Avoid creating dust clouds.

Add the solvent to the powder slowly to prevent splashing.

If you need to prepare stock solutions in advance, store them as aliquots in tightly sealed

vials at -20°C for up to two weeks.[2]

Spill Cleanup:

Solid Spills: Do not dry sweep.[8] Gently cover the spill with a damp paper towel to avoid

generating dust. Carefully scoop the material into a labeled hazardous waste container.[8]

Liquid Spills: Use an inert absorbent material to contain and soak up the spill.[8][9] Place

the contaminated absorbent material into a sealed, labeled hazardous waste container.[8]

[9]

Decontaminate the spill area with an appropriate cleaning agent and collect all cleaning

materials for disposal as hazardous waste.[8]

Disposal Plan
All waste materials contaminated with Ziyuglycoside I must be treated as hazardous chemical

waste.

Waste Segregation:

Solid Waste: Place all contaminated solid waste, including gloves, weighing papers,

absorbent materials, and unused solid compound, into a dedicated and clearly labeled

hazardous waste container.[10]
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Liquid Waste: Collect all solutions containing Ziyuglycoside I in a separate, leak-proof, and

clearly labeled hazardous liquid waste container.[8][10] Do not pour any waste down the

drain.[9]

Container Management: Ensure all waste containers are made of a compatible material, are

kept securely sealed when not in use, and are clearly labeled with "Hazardous Waste" and

the chemical name "Ziyuglycoside I".[9][10]

Final Disposal: Contact your institution’s Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.[9][10] Adhere to all local, state,

and federal regulations.[9]

Experimental Workflow Visualization
The following diagram outlines the safe handling workflow for Ziyuglycoside I, from initial

receipt to final disposal.
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Caption: Safe handling workflow for Ziyuglycoside I.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b8086765?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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